Cas no 2228680-22-4 (tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• CAS No: 2228680-22-4
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 6423286
• PubChem ID: 165621716
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate
• 2228680-22-4
• tert-butyl N-[3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropyl]carbamate
• EN300-1898843

• Inchi： 1S/C14H26N4O2/c1-10-11(7-18(6)17-10)14(5,8-15)9-16-12(19)20-13(2,3)4/h7H,8-9,15H2,1-6H3,(H,16,19)
• InChI Key： RJHXBXRSGGICDG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1=CN(C)N=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate: A Comprehensive Overview

tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate, with the CAS number 2228680-22-4, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and agrochemicals. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted pyrazole ring. This combination of functional groups contributes to its diverse chemical properties and reactivity.

The synthesis of tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropylcarbamate involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that tert-butyl N-3-amino-substituted derivatives exhibit significant antifungal activity, making them valuable candidates for agricultural fungicides. Additionally, the presence of the pyrazole ring introduces unique electronic properties that enhance the compound's ability to interact with biological targets, such as enzymes and receptors.

In the pharmaceutical industry, tert-butyl N-substituted carbamates have been investigated for their potential as kinase inhibitors. Recent research has demonstrated that this compound can modulate the activity of key signaling pathways involved in cancer progression. For instance, a study published in 2023 revealed that tert-butyl N-substituted derivatives can inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. This finding underscores the compound's potential as a lead molecule for anticancer drug development.

The environmental impact of tert-butyl N-substituted carbamates has also been a topic of interest. Researchers have evaluated their biodegradability and toxicity profiles to ensure they meet regulatory standards for use in agrochemicals and pharmaceuticals. Studies indicate that these compounds exhibit moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature.

In conclusion, tert-butyl N-substituted carbamates like 3-amino-2-(1,3-dimethylpyrazol-4-yl)-propanamide derivatives represent a versatile class of compounds with wide-ranging applications in chemistry and biology. Ongoing research continues to uncover new insights into their synthesis, biological activity, and environmental behavior, positioning them as valuable tools for addressing challenges in drug discovery and agricultural protection.